N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide

• Molecular Formula: C21H16ClNO4S
• Molecular Weight: 413.9 g/mol
• IUPAC Name: N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C21H16ClNO4S/c1-12(24)20-13(2)27-21-17(20)10-15(11-18(21)22)23-28(25,26)19-9-5-7-14-6-3-4-8-16(14)19/h3-11,23H,1-2H3
• InChI Key: XHUJSJHKCNWAAM-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC(=CC(=C2O1)Cl)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)C(=O)C
• Canonical SMILES: CC1=C(C2=C(O1)C(=CC(=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)Cl)C(=O)C

Description

N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is commonly referred to as "BS-181" and has been extensively studied for its biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of BS-181 involves the inhibition of specific enzymes and signaling pathways that are involved in various cellular processes. For example, BS-181 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression and chromatin structure. Additionally, BS-181 has been shown to inhibit the activity of several kinases, including JAK2 and FLT3, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
BS-181 has been shown to exhibit a range of biochemical and physiological effects in various cell types and animal models. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in animal models of arthritis, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the key advantages of BS-181 is its potent inhibitory activity against several key enzymes and signaling pathways, which makes it a valuable tool for studying various cellular processes. Additionally, BS-181 has been shown to exhibit good selectivity for its targets, which reduces the likelihood of off-target effects. However, one limitation of BS-181 is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving BS-181. One area of interest is the development of more potent and selective analogs of BS-181 that could be used as therapeutic agents for various diseases. Additionally, further studies are needed to better understand the mechanisms of action of BS-181 and its potential applications in various biological systems. Finally, studies are needed to investigate the safety and toxicity of BS-181 in animal models and humans, which will be important for its eventual clinical development.

Synthesis Methods

The synthesis of BS-181 involves a multi-step process that requires the use of various reagents and conditions. The initial step involves the formation of a benzofuran ring by the reaction of 2-methylphenol with acetic anhydride and a Lewis acid catalyst. The resulting intermediate is then chlorinated, followed by the addition of a sulfonamide group to yield the final product.

Scientific Research Applications

BS-181 has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit potent inhibitory activity against several key enzymes and signaling pathways that are involved in the development and progression of these diseases.